Cas no 890897-40-2 (N-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: N-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 890897-40-2
• MF: C₁₇H₁₀Cl₃N₅
• MW: 390.653799533844
• CID: 6338786
• PubChem ID: 16798849
• Update Time: 2025-06-12

N-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• AB00677553-01
• N-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 890897-40-2
• N-(4-chlorophenyl)-1-(3,4-dichlorophenyl)pyrazolo[3,4-d]pyrimidin-4-amine
• AKOS002337630
• F1886-0568

• Inchi： 1S/C17H10Cl3N5/c18-10-1-3-11(4-2-10)24-16-13-8-23-25(17(13)22-9-21-16)12-5-6-14(19)15(20)7-12/h1-9H,(H,21,22,24)
• InChI Key： OTFHKYBNMMNMRX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C2C(C=N1)=C(N=CN=2)NC1C=CC(=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 389.000178g/mol
• Monoisotopic Mass: 389.000178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 55.6Ų

Additional information on N-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine

Comprehensive Overview of N-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 890897-40-2)

N-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine, with the CAS number 890897-40-2, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrazolo[3,4-d]pyrimidine class, a scaffold known for its versatile applications in drug discovery and development. The presence of multiple chlorophenyl groups enhances its binding affinity to specific biological targets, making it a promising candidate for therapeutic interventions.

In recent years, the scientific community has shown growing interest in pyrazolo[3,4-d]pyrimidine derivatives due to their potential in addressing unmet medical needs. Researchers are particularly intrigued by the compound's ability to modulate key enzymatic pathways, which could lead to breakthroughs in treating chronic diseases. The 890897-40-2 compound, with its unique substitution pattern, stands out as a focal point in studies related to kinase inhibition and signal transduction modulation.

The structural complexity of N-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine allows for diverse interactions at the molecular level. This characteristic has spurred investigations into its potential as a selective inhibitor for various protein targets. Current trends in drug development emphasize the importance of selectivity to minimize off-target effects, and this compound's design aligns well with this paradigm. Its chlorinated aromatic rings contribute to both stability and specificity, which are critical factors in preclinical evaluations.

From a synthetic chemistry perspective, the preparation of CAS 890897-40-2 involves multi-step reactions that highlight modern organic synthesis techniques. The incorporation of pyrazolo[3,4-d]pyrimidine cores requires precise control over reaction conditions to ensure high yield and purity. These synthetic challenges are often discussed in academic forums, reflecting the compound's relevance in advancing methodological innovations. Moreover, the growing demand for tailor-made heterocycles in medicinal chemistry has further elevated the status of this compound among researchers.

Beyond its biochemical applications, N-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has also been explored in material science. Its conjugated system and electron-rich moieties make it a potential candidate for organic electronic devices. This dual applicability underscores the compound's versatility and aligns with the interdisciplinary nature of contemporary scientific inquiry. As sustainability becomes a central theme in research, the development of such multifunctional compounds is likely to gain even more traction.

In conclusion, CAS 890897-40-2 represents a compelling example of how targeted molecular design can yield compounds with broad-ranging implications. Its significance in both pharmaceutical research and material science positions it as a valuable subject for ongoing and future studies. For researchers and industry professionals seeking to explore the frontiers of heterocyclic chemistry, this compound offers a rich avenue for discovery and innovation.